ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate

• IUPAC Name: ethyl N-[(E)-(2-bromo-5-ethoxy-4-hydroxyphenyl)methylideneamino]carbamate
• InChI: InChI=1S/C12H15BrN2O4/c1-3-18-11-5-8(9(13)6-10(11)16)7-14-15-12(17)19-4-2/h5-7,16H,3-4H2,1-2H3,(H,15,17)/b14-7+
• InChI Key: MHOKUXTVTUJCFB-VGOFMYFVSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=NNC(=O)OCC)Br)O
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=N/NC(=O)OCC)Br)O
• Molecular Formula: C12H15BrN2O4
• Molecular Weight: 331.16 g/mol

Description

Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a crystalline solid that is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or by inducing apoptosis in cancer cells. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to induce apoptosis in cancer cells. It has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate has advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize using specific methods. It also has potential applications in various fields of scientific research. However, its mechanism of action is not fully understood, and further studies are needed to fully elucidate its potential therapeutic effects.

Future Directions

There are several potential future directions for research on Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate. One direction is to further investigate its mechanism of action and potential therapeutic effects. Another direction is to explore its potential use as a fluorescent probe or in the development of new drugs and therapeutic agents. Additionally, further studies are needed to fully understand its advantages and limitations for lab experiments and its potential applications in various fields of scientific research.

Synthesis Methods

Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate is synthesized using a specific method that involves the reaction of ethyl hydrazinecarboxylate with 2-bromo-5-ethoxy-4-hydroxybenzaldehyde. The reaction takes place in the presence of a catalyst such as acetic acid and is carried out under specific conditions of temperature and pressure. The resulting product is a crystalline solid that is purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

Ethyl 2-(2-bromo-5-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate has potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and antioxidant properties. It has also been studied for its potential use as a fluorescent probe and in the development of new drugs and therapeutic agents.